Cas no 478940-89-5 ([(5-Chloro-2-methoxyphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: [(5-Chloro-2-methoxyphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 478940-89-5
• MF: C₁₅H₁₁Cl₃N₂O₄
• MW: 389.617841005325
• CID: 6616184
• PubChem ID: 2121168
• Update Time: 2025-10-29

[(5-Chloro-2-methoxyphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26600582
• AKOS033627993
• 478940-89-5
• Z18518751
• [(5-chloro-2-methoxyphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate
• [(5-Chloro-2-methoxyphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate

• Inchi： 1S/C15H11Cl3N2O4/c1-23-12-3-2-9(16)5-11(12)20-13(21)7-24-15(22)8-4-10(17)14(18)19-6-8/h2-6H,7H2,1H3,(H,20,21)
• InChI Key： BPVYLJIUUUPSTB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(COC(C1C=NC(=C(C=1)Cl)Cl)=O)=O)OC

Computed Properties

• Exact Mass: 387.978440g/mol
• Monoisotopic Mass: 387.978440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on [(5-Chloro-2-methoxyphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate

Introduction to [(5-Chloro-2-methoxyphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 478940-89-5)

[(5-Chloro-2-methoxyphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 478940-89-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

The chemical structure of [(5-Chloro-2-methoxyphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate is composed of a pyridine core substituted with dichloro groups at the 5 and 6 positions. The carbamoyl group is attached to a methyl ester, which is further substituted with a 5-chloro-2-methoxyphenyl moiety. This intricate arrangement of functional groups imparts distinct chemical and biological properties to the molecule.

In terms of synthesis, several methods have been reported in the literature for the preparation of [(5-Chloro-2-methoxyphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate. One common approach involves the reaction of 5,6-dichloropyridine-3-carboxylic acid with an appropriate amine and alcohol under suitable conditions. The choice of reagents and reaction parameters can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes for this compound.

The biological activities of [(5-Chloro-2-methoxyphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate have been extensively studied in various in vitro and in vivo models. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, making it a promising lead for the development of anticancer drugs. Additionally, studies have demonstrated its ability to modulate cellular signaling pathways, which could be beneficial in treating inflammatory disorders.

Beyond its enzymatic inhibition properties, [(5-Chloro-2-methoxyphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate has also been investigated for its antimicrobial activity. Preliminary findings suggest that it possesses broad-spectrum antibacterial and antifungal properties, which could be valuable in addressing the growing challenge of drug-resistant pathogens. Further research is needed to elucidate the mechanisms underlying these activities and to optimize the compound for clinical use.

In the realm of drug discovery and development, [(5-Chloro-2-methoxyphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate has shown promise as a scaffold for designing novel therapeutic agents. Its structural flexibility allows for the introduction of various substituents to enhance potency and selectivity. Computational methods such as molecular docking and virtual screening have been employed to identify potential derivatives with improved pharmacological profiles.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While specific clinical trials involving [(5-Chloro-2-methoxyphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate are still in early stages, preclinical studies have provided encouraging results. These studies have demonstrated favorable pharmacokinetic properties and low toxicity profiles, suggesting that this compound may be suitable for further clinical evaluation.

The future outlook for [(5-Chloro-2-methoxyphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate is promising. Ongoing research aims to refine its chemical structure to enhance its therapeutic potential while minimizing side effects. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in advancing this compound from bench to bedside.

In conclusion, [(5-Chloro-2-methoxyphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 478940-89-5) represents a fascinating molecule with diverse biological activities and potential applications in medicine. Its unique chemical structure and promising preliminary results make it an exciting area of ongoing research and development.